Cas no 32659-29-3 (6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)-)

6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)- structure
32659-29-3 structure
Product Name:6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)-
CAS No:32659-29-3
MF:C9H10ClN3O3
MW:243.647000789642
CID:318768
PubChem ID:432921
Update Time:2025-04-19

6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)- Chemical and Physical Properties

Names and Identifiers

    • 6H-Furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-ol,2-(chloromethyl)-2,3,3a,9a-tetrahydro-6-imino-, hydrochloride (1:1),(2S,3S,3aS,9aR)-
    • 2-(chloromethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-ol
    • (3aS)-6-amino-2t-chloromethyl-3c-hydroxy-(3ar,9ac)-2,3,3a,9a-tetrahydro-furo[2',3':4,5]oxazolo[3,2-a]pyrimidinylium, chloride
    • 2-(Chloromethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo(2',3':4,5)(1,3)oxazolo(3,2-a)pyrimidin-3-ol
    • 2-(Chloromethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-
    • 5'-chloro-arabino-2,2'-anhydro-5'-deoxy-cytidinium, chloride
    • 5'-chlorocyclocytidine hydrochloride
    • AC1L8UF3
    • NSC318797
    • 2-(Chloromethyl)-6-imino-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-ol
    • DTXSID00875790
    • NSC-318797
    • 32659-29-3
    • 5CHLOROCYCLOCYTOSINE
    • NSC 318797
    • 2-(chloromethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[[?]:[?]]oxazolo[[?]]pyrimidin-3-ol
    • Inchi: 1S/C9H10ClN3O3/c10-3-4-6(14)7-8(15-4)13-2-1-5(11)12-9(13)16-7/h1-2,4,6-8,11,14H,3H2
    • InChI Key: KSCUAPCTLRFVPI-UHFFFAOYSA-N
    • SMILES: ClCC1C(C2C(N3C=CC(=N)N=C3O2)O1)O

Computed Properties

  • Exact Mass: 243.0412
  • Monoisotopic Mass: 243.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.96
  • Boiling Point: 403.7°C at 760 mmHg
  • Flash Point: 197.9°C
  • Refractive Index: 1.812
  • PSA: 78.14
  • LogP: -0.27960
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.